Cas no 18524-62-4 (Epoxymalabaricol)

• Product Name: Epoxymalabaricol
• CAS No: 18524-62-4
• MF: C₃₀H₅₀O₄
• MW: 474.715610027313
• CID: 2026192
• Update Time: 2025-04-21

Epoxymalabaricol Chemical and Physical Properties

Names and Identifiers

• Epoxymalabaricol
• (14α,15S,17aR)-15-Methyl-15,17a:20,24-diepoxy-25-hydroxy-D-homo-C,30-dinor-13,17a-secodammaran-3-one

• Inchi： 1S/C30H50O4/c1-25(2)19-11-15-28(6)20(27(19,5)16-12-22(25)31)9-10-21(28)29(7)17-14-24(34-29)30(8)18-13-23(33-30)26(3,4)32/h19-21,23-24,32H,9-18H2,1-8H3
• InChI Key： IGBRCPFPYSIPQQ-UHFFFAOYSA-N
• SMILES： CC(C1OC(C2OC(C3C4(CCC5C(C4CC3)(C)CCC(=O)C5(C)C)C)(C)CC2)(C)CC1)(O)C

Computed Properties

• Exact Mass: 474.371
• Monoisotopic Mass: 474.371
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 849
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids